Cas no 628330-11-0 (Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-)

Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- structure
628330-11-0 structure
Product Name:Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
CAS No:628330-11-0
MF:C16H15NO2
MW:253.295804262161
CID:1640212
Update Time:2024-09-12

Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
    • Inchi: 1S/C16H15NO2/c1-18-15-9-14(7-8-17)10-16(11-15)19-12-13-5-3-2-4-6-13/h2-6,9-11H,7,12H2,1H3
    • InChI Key: UGTWMPWNSHWCNY-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=CC(OCC2=CC=CC=C2)=CC(OC)=C1

Computed Properties

  • Exact Mass: 253.11035

Experimental Properties

  • Density: 1.129±0.06 g/cm3(Predicted)
  • Boiling Point: 427.8±35.0 °C(Predicted)
  • PSA: 42.25
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